1-(1-benzofuran-3-ylcarbonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: 1-benzofuran-3-yl-[4-[2-nitro-4-(trifluoromethyl)phenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H16F3N3O4/c21-20(22,23)13-5-6-16(17(11-13)26(28)29)24-7-9-25(10-8-24)19(27)15-12-30-18-4-2-1-3-14(15)18/h1-6,11-12H,7-10H2
• InChI Key: PZCDFARTEJFGOA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-])C(=O)C3=COC4=CC=CC=C43
• Molecular Formula: C20H16F3N3O4
• Molecular Weight: 419.4 g/mol

Description

1-(1-benzofuran-3-ylcarbonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine, also known as BZP-TFMPP, is a synthetic compound that belongs to the piperazine family. It is commonly used in scientific research to study the effects of drugs on the central nervous system. BZP-TFMPP is a potent serotonin receptor agonist and has been shown to have significant effects on the brain and behavior.

Mechanism of Action

1-(1-benzofuran-3-ylcarbonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine acts as a potent serotonin receptor agonist, specifically targeting the 5-HT1A, 5-HT1B, and 5-HT2A receptors. It has been shown to increase the release of serotonin and dopamine in the brain, leading to increased neurotransmitter activity and altered behavior.
Biochemical and Physiological Effects:
1-(1-benzofuran-3-ylcarbonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has been shown to have significant effects on mood, anxiety, and cognitive function. It has been shown to increase alertness, arousal, and energy levels, as well as enhance memory and attention. 1-(1-benzofuran-3-ylcarbonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has also been shown to have anxiogenic effects, inducing anxiety and panic in some individuals.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(1-benzofuran-3-ylcarbonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine in scientific research is its potency and selectivity for serotonin receptors. This allows for more precise investigation of the role of these receptors in various physiological and pathological processes. However, one limitation of using 1-(1-benzofuran-3-ylcarbonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine is its potential for inducing anxiety and panic in some individuals, which can confound experimental results.

Future Directions

There are several future directions for research involving 1-(1-benzofuran-3-ylcarbonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine. One potential area of investigation is the role of serotonin receptors in mood disorders such as depression and anxiety. Another potential area of research is the use of 1-(1-benzofuran-3-ylcarbonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine as a tool for investigating the effects of drugs on the brain and behavior. Additionally, further investigation into the biochemical and physiological effects of 1-(1-benzofuran-3-ylcarbonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine could lead to the development of new treatments for neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 1-(1-benzofuran-3-ylcarbonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine involves the reaction of 1-benzofuran-3-carboxylic acid with 1,4-diazabicyclo[2.2.2]octane (DABCO) and trifluoroacetic anhydride to form the benzofuran-3-ylcarbonyl chloride intermediate. This intermediate is then reacted with 2-nitro-4-(trifluoromethyl)aniline and piperazine to form the final product, 1-(1-benzofuran-3-ylcarbonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine.

Scientific Research Applications

1-(1-benzofuran-3-ylcarbonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has been used in scientific research to study the effects of drugs on the central nervous system. It is commonly used as a tool to investigate the role of serotonin receptors in various physiological and pathological processes. 1-(1-benzofuran-3-ylcarbonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has been shown to have significant effects on mood, anxiety, and cognitive function.